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Compound of Interest

Compound Name: SHP836

Cat. No.: B15578406 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of the SHP2 inhibitor,

SHP836, when working with Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of SHP836?

A1: The recommended solvent for preparing stock solutions of SHP836 is Dimethyl Sulfoxide

(DMSO).

Q2: What is the solubility of SHP836 in DMSO?

A2: SHP836 has a high solubility in DMSO, reaching up to 250 mg/mL (709.70 mM).[1] It is

important to note that achieving this concentration may require sonication.[1] For optimal

results, it is also recommended to use newly opened, anhydrous DMSO, as the hygroscopic

nature of DMSO can impact solubility.[1]

Q3: How should I prepare a stock solution of SHP836 in DMSO?

A3: To prepare a stock solution, dissolve the powdered SHP836 in anhydrous DMSO to your

desired concentration. If you encounter issues with dissolution, brief sonication can be applied.

It is crucial to ensure the solution is clear and free of any visible particulates before storage or

use.
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Q4: What are the recommended storage conditions for SHP836 stock solutions in DMSO?

A4: For long-term storage, it is recommended to store SHP836 stock solutions in DMSO at

-80°C for up to two years or at -20°C for up to one year.[1] To minimize degradation from

repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into single-use

volumes.

Q5: Is there quantitative data available on the stability of SHP836 in DMSO at various

temperatures?

A5: Currently, there is no publicly available quantitative data specifically detailing the stability of

SHP836 in DMSO solution over extended periods at various temperatures (e.g., room

temperature, 4°C). The provided stability guidelines of up to two years at -80°C and one year at

-20°C are based on general recommendations for the product.[1] For critical experiments, it is

advisable to perform your own stability assessment. A detailed protocol for such a study is

provided in the "Experimental Protocols" section of this guide.
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Issue Possible Cause(s) Recommended Solution(s)

Difficulty Dissolving SHP836 in

DMSO

- The concentration is too

high.- The DMSO has

absorbed water.- Insufficient

mixing.

- Do not exceed the maximum

solubility of 250 mg/mL.- Use

fresh, anhydrous DMSO.-

Briefly sonicate the solution in

a water bath.- Gentle warming

(up to 37°C) can also be

applied, but be cautious of

potential degradation with

sensitive compounds.

Precipitation Observed in

Stock Solution After Storage

- The storage temperature was

not low enough.- The solution

underwent multiple freeze-

thaw cycles.- The initial

dissolution was incomplete.

- Ensure storage at -20°C or

preferably -80°C.- Aliquot stock

solutions into single-use vials

to avoid repeated freeze-thaw

cycles.- Before use, bring the

vial to room temperature and

vortex to ensure complete re-

dissolution. If precipitate

remains, sonication may be

necessary.

Inconsistent Experimental

Results

- Degradation of SHP836 in

the DMSO stock solution.-

Inaccurate concentration of the

stock solution.

- Prepare fresh stock solutions

regularly.- For long-term

studies, it is recommended to

perform a stability analysis of

your stock solution (see

Experimental Protocols).-

Always ensure the compound

is fully dissolved before making

dilutions.

Working solution for in vivo

experiments shows

precipitation

- Poor aqueous solubility of

SHP836.- High concentration

of DMSO in the final

formulation.

- For in vivo studies, it is often

necessary to use co-solvents.

One suggested formulation is

10% DMSO, 40% PEG300,

5% Tween-80, and 45%

Saline.[1]- It is recommended
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to prepare working solutions

for in vivo experiments freshly

on the day of use.[1]

Quantitative Data Summary
Parameter Value Notes Reference

Solubility in DMSO
250 mg/mL (709.70

mM)

Sonication may be

required. Use of fresh,

anhydrous DMSO is

recommended.

[1]

Storage of Stock

Solution (in DMSO)

-80°C, up to 2 years-

20°C, up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.

[1]

Storage of Powder

-20°C, up to 3

years4°C, up to 2

years

[1]

Experimental Protocols
Protocol for Preparation of a 10 mM SHP836 Stock
Solution in DMSO
Materials:

SHP836 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass or polypropylene vials with screw caps

Calibrated analytical balance

Vortex mixer

Sonicator (optional)
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Procedure:

Allow the SHP836 powder to equilibrate to room temperature before opening the container to

prevent moisture condensation.

Weigh the desired amount of SHP836 powder using a calibrated analytical balance. For

example, for 1 mL of a 10 mM solution, weigh out 3.52 mg of SHP836 (Molecular Weight:

352.26 g/mol ).

Add the appropriate volume of anhydrous DMSO to the vial containing the SHP836 powder.

Cap the vial tightly and vortex the solution until the powder is completely dissolved.

If dissolution is slow, sonicate the vial in a water bath for 5-10 minutes.

Once the solution is clear and free of particulates, it is ready for use or storage.

For long-term storage, aliquot the stock solution into smaller, single-use volumes and store

at -80°C or -20°C.
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Workflow for Preparing SHP836 Stock Solution
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Caption: Workflow for preparing an SHP836 stock solution in DMSO.

Protocol for Assessing the Stability of SHP836 in DMSO
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This protocol outlines a method to determine the stability of SHP836 in a DMSO stock solution

over time at different temperatures using High-Performance Liquid Chromatography (HPLC).

Materials:

SHP836 in DMSO stock solution (e.g., 10 mM)

Anhydrous DMSO

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic Acid (LC-MS grade)

HPLC system with a UV detector and preferably a mass spectrometer (MS)

Analytical column (e.g., C18)

Incubators or ovens set to desired temperatures (e.g., Room Temperature, 4°C, 37°C)

Freezer (-20°C)

HPLC vials

Procedure:

Sample Preparation:

Time Zero (T0) Sample: Prepare the initial reference sample by diluting the SHP836 stock

solution to a suitable concentration for HPLC analysis (e.g., 10 µM) using an appropriate

solvent mixture (e.g., 50:50 acetonitrile:water). This sample represents 100% compound

integrity.

Incubation Samples: Aliquot the SHP836 stock solution into multiple vials for each storage

temperature to be tested.

Incubation:
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Place the sets of vials at their respective storage temperatures (e.g., Room Temperature,

4°C, -20°C, and an accelerated condition like 37°C).

Time Points:

At designated time points (e.g., 1, 3, 7, 14, and 30 days), retrieve one vial from each

temperature condition.

HPLC Analysis:

For each time point, prepare a sample for HPLC analysis by diluting the stock solution to

the same concentration as the T0 sample.

Analyze the T0 and all time-point samples using a validated HPLC method. A generic

gradient method can be used as a starting point:

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: A suitable gradient to ensure separation of the parent compound from any

potential degradants (e.g., 5-95% B over 10 minutes).

Detection: Monitor at a wavelength where SHP836 has maximum absorbance. If

available, use MS to monitor the parent ion.

Data Analysis:

For each chromatogram, determine the peak area of the SHP836 parent peak.

Calculate the percentage of SHP836 remaining at each time point relative to the T0

sample:

% Remaining = (Peak Area at Tx / Peak Area at T0) * 100

Plot the % Remaining against time for each temperature to visualize the degradation

profile.
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Workflow for SHP836 Stability Assessment in DMSO
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Caption: Workflow for assessing the stability of SHP836 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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